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Compound of Interest

Compound Name:
Dimethyl(trimethylsilylmethyl)amin

e

CAS No.: 18182-40-6

Cat. No.: B104781

Get Quote

Executive Summary
Dimethyl(trimethylsilylmethyl)amine (Me

NCH

SiMe

) is a specialized organosilicon amine that functions primarily as a Lewis base and a latent
iminium precursor. While it possesses Brønsted basicity comparable to tertiary alkylamines, its
utility in drug development and organic synthesis is defined by the

-Silicon Effect. This electronic feature directs the reaction pathway away from simple
protonation/deprotonation equilibria and toward desilylation or single-electron transfer (SET)
processes.

This guide details the compound's reactivity profile, distinguishing its role as a nucleophile

(Lewis base) from its application as a precursor for reactive intermediates like azomethine

ylides and iminium ions.
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Physicochemical Profile
Property Value / Characteristic Relevance

Structure

Me

N-CH

-SiMe

Prototypical

-silylamine.[1][2]

Basicity (Approx.[3] pKa) ~9.8 - 10.5 (Conj. Acid)

Comparable to trimethylamine;

capable of accepting protons

but kinetically labile.

Ionization Potential Low (< 7.5 eV)
Highly susceptible to oxidative

fragmentation (SET).

Key Reactivity Desilylation > Deprotonation

The C-Si bond cleavage is

thermodynamically driven by

the formation of strong Si-X

bonds (e.g., Si-F, Si-O).

Mechanistic Pathways: The "Base" Function
The "base" action of Dimethyl(trimethylsilylmethyl)amine is bifurcated. It acts as a Brønsted

Base (accepting H

) in equilibrium, but acts as a Lewis Base (donating e

pair) to initiate irreversible synthetic transformations.

Pathway A: Lewis Basicity & The Iminium Switch
In the presence of electrophiles (E

) such as acid chlorides or alkyl halides, the nitrogen lone pair attacks to form a quaternary
ammonium intermediate. Unlike standard amines, this intermediate is unstable due to the
silicon group beta to the positive nitrogen. Nucleophilic attack on the silicon (usually by the
counterion, e.g., Cl

) triggers fragmentation.
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Mechanism:

Nucleophilic Attack: Me

N-CH

-SiMe

+ R-COCl

[Me

N

(COR)-CH

-SiMe

] Cl

Desilylation: The chloride ion attacks the silicon atom.

Iminium Formation: The C-Si bond breaks, forming a C=N double bond (N,N-

dimethylmethyleneammonium ion) and TMS-Cl.

This pathway effectively generates Eschenmoser’s Salt in situ, a potent electrophile for

Mannich-type reactions in drug synthesis.

Pathway B: Photoinduced Electron Transfer (PET)
In photoredox catalysis, the compound acts as a sacrificial electron donor (base). The

-silyl group stabilizes the resulting radical cation via hyperconjugation (

), lowering the oxidation potential.

Mechanism:

SET: The amine donates an electron to an excited state acceptor (A

).
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Radical Cation Stabilization: Formation of [Me

N-CH

-SiMe

]

.

Desilylation: Rapid loss of TMS

generates the

-amino radical (Me

N-CH

), which then engages in C-C bond formation.

Visualization of Signaling & Reaction Logic
The following diagram illustrates the divergence between standard Brønsted basicity and the

Silicon-controlled Lewis basicity pathways.
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Caption: Mechanistic divergence of Me2NCH2SiMe3. The silyl group drives reactivity towards

Iminium or Radical intermediates rather than stable ammonium salts.
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Experimental Protocols
Protocol A: In Situ Generation of Mannich Reagent
(Iminium Ion)
Objective: Use Me

NCH

SiMe

as a Lewis base to generate the methyleneammonium ion for reaction with a nucleophile.

Preparation: In a flame-dried round-bottom flask under Argon, dissolve

Dimethyl(trimethylsilylmethyl)amine (1.0 equiv) in anhydrous Acetonitrile (MeCN).

Activation: Cool to 0°C. Add Acetyl Chloride (1.0 equiv) dropwise.

Observation: A slight exotherm indicates the formation of the quaternary N-acyl

ammonium species.

Fragmentation: Allow the mixture to warm to Room Temperature (RT) for 30 minutes.

Mechanism:[2][4][5][6] The chloride counterion attacks the silicon, releasing TMS-Cl and

generating N,N-dimethylmethyleneammonium chloride (Eschenmoser's Salt equivalent) in

situ.

Coupling: Add the substrate (e.g., an electron-rich enol ether or indole) (1.0 equiv). Stir at RT

for 2–4 hours.

Workup: Quench with saturated NaHCO

. Extract with DCM. The product is the aminomethylated derivative.

Protocol B: Photoinduced Radical Generation
Objective: Use Me

NCH
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SiMe

as a sacrificial electron donor base for reductive quenching.

Setup: Dissolve the Photocatalyst (e.g., Rose Bengal or Ir-complex, 1-2 mol%) and the

Michael Acceptor (e.g., Maleimide, 1.0 equiv) in degassed DMF.

Reagent Addition: Add Dimethyl(trimethylsilylmethyl)amine (2.0 equiv).

Note: Excess amine is used to ensure efficient quenching and account for competitive

protonation.

Irradiation: Irradiate with Blue LEDs (450 nm) for 12 hours.

Purification: The reaction yields the alkylated amine product via radical addition to the

Michael acceptor followed by reduction/protonation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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